4-(benzylamino)-2-(methylthio)nicotinonitrile
Overview
Description
4-(benzylamino)-2-(methylthio)nicotinonitrile (BAMTNN) is a chemical compound that belongs to the class of nicotinonitrile derivatives. It has gained significant attention from the scientific community due to its potential applications in various fields such as medicinal chemistry, agriculture, and material science.
Mechanism of Action
The exact mechanism of action of 4-(benzylamino)-2-(methylthio)nicotinonitrile is not fully understood. However, it is believed to exert its pharmacological effects by interacting with specific molecular targets such as enzymes and receptors. For example, this compound has been reported to inhibit the activity of histone deacetylase, which is involved in the regulation of gene expression. It has also been shown to interact with the dopamine D2 receptor, which is implicated in the regulation of mood and behavior.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been reported to modulate the expression of various genes involved in cell proliferation, apoptosis, and inflammation. It has also been shown to affect the levels of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of mood and behavior.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-(benzylamino)-2-(methylthio)nicotinonitrile is its ease of synthesis and purification. It can be obtained in good yield and purity using simple laboratory techniques. However, one of the limitations of this compound is its relatively low solubility in aqueous solvents, which can make it challenging to work with in certain experimental setups.
Future Directions
There are several future directions for research on 4-(benzylamino)-2-(methylthio)nicotinonitrile. One potential avenue of investigation is the development of more potent and selective analogs of this compound for use as therapeutic agents. Another area of interest is the study of the pharmacokinetics and pharmacodynamics of this compound in vivo, which could provide valuable insights into its potential clinical applications. Additionally, the use of this compound as a tool for studying the molecular mechanisms of cancer, inflammation, and neurological disorders is an exciting area of research that holds promise for future discoveries.
Scientific Research Applications
4-(benzylamino)-2-(methylthio)nicotinonitrile has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit anticancer, anti-inflammatory, and antiviral activities. In a study conducted by Wang et al., this compound was found to inhibit the growth of human breast cancer cells by inducing apoptosis. Similarly, in another study by Liu et al., this compound was found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
properties
IUPAC Name |
4-(benzylamino)-2-methylsulfanylpyridine-3-carbonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3S/c1-18-14-12(9-15)13(7-8-16-14)17-10-11-5-3-2-4-6-11/h2-8H,10H2,1H3,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTQSIOIGFJRFEA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC=CC(=C1C#N)NCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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